![molecular formula C8H5Br2FO B1450413 2-Bromo-5-fluorophenacyl bromide CAS No. 1427446-94-3](/img/structure/B1450413.png)
2-Bromo-5-fluorophenacyl bromide
Overview
Description
2-Bromo-5-fluorophenacyl bromide (2-BFBP) is an organobromide compound and a reagent used for organic synthesis. It is a colorless solid, soluble in organic solvents, and is commonly used in the synthesis of a variety of organic compounds. 2-BFBP is also known as 5-bromo-2-fluorobenzoyl bromide and 5-bromo-2-fluorobenzoic acid bromide.
Scientific Research Applications
Material Science
In material science, this compound can be utilized for the synthesis of 5-fluoro-3-substituted benzoxaboroles . These derivatives have applications as molecular receptors, components in crystal engineering, and as conjugates for molecular imprinting. They also serve as dyes and biosensors for alpha hydroxyl carboxylic acids.
OLED Technology
In the field of optoelectronics, 2-Bromo-5-fluorophenacyl bromide is used as a precursor for the synthesis of thermally activated delayed fluorescence (TADF) dyes . These dyes are crucial for the development of organic light-emitting diode (OLED) displays, which are known for their high efficiency and vibrant colors.
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various cellular components, affecting their function and leading to a range of biological effects .
Mode of Action
It’s known that phenacyl bromide analogs can act as versatile organic intermediates for the synthesis of heterocyclic compounds via multicomponent reactions . These reactions can lead to a variety of changes in the target molecules, potentially altering their function .
Biochemical Pathways
The compound’s role as an intermediate in the synthesis of heterocyclic compounds suggests that it could influence a variety of biochemical processes .
Result of Action
Its role as an intermediate in the synthesis of heterocyclic compounds suggests that it could have a variety of effects depending on the specific reactions it undergoes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromo-5-fluorophenacyl bromide . These factors could include temperature, pH, and the presence of other compounds, among others . Understanding these influences is crucial for optimizing the use of this compound in various applications.
properties
IUPAC Name |
2-bromo-1-(2-bromo-5-fluorophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br2FO/c9-4-8(12)6-3-5(11)1-2-7(6)10/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYXFGTZHLKBZIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C(=O)CBr)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br2FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-fluorophenacyl bromide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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